Cas no 1807039-18-4 (Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate
• CAS No: 1807039-18-4
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5010178
• Update Time: 2025-08-05

Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate

• Inchi： 1S/C13H14N2O4/c1-3-9-5-10(8-14)11(7-13(16)19-4-2)12(6-9)15(17)18/h5-6H,3-4,7H2,1-2H3
• InChI Key： MRNKGXNKRRMAIC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=CC=1[N+](=O)[O-])CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 382
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate

Recent Advances in the Study of Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate (CAS: 1807039-18-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate (CAS: 1807039-18-4) is a synthetic intermediate of growing importance in pharmaceutical and chemical biology research. Recent studies have highlighted its versatility as a building block for the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds with potential therapeutic applications. This research briefing consolidates the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of pyrrole derivatives with significant anti-inflammatory activity. The researchers utilized Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate in a novel multicomponent reaction, achieving yields of 78-85% for target compounds that showed potent COX-2 inhibition (IC50 values ranging from 0.8 to 2.3 μM). This work underscores the compound's value in accessing structurally diverse pharmacophores through efficient synthetic routes.

In the field of antimicrobial research, a recent patent application (WO2023052145) disclosed the use of Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate derivatives as inhibitors of bacterial efflux pumps. Structural modifications at the cyano and ester positions yielded compounds with enhanced activity against multidrug-resistant Staphylococcus aureus strains, with some analogs showing 8-16 fold improvement in potency compared to existing efflux pump inhibitors.

Analytical chemistry advancements have also been reported for this compound. A 2024 study in Analytical and Bioanalytical Chemistry developed a sensitive HPLC-MS/MS method for quantifying Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies of derivatives containing this structural motif.

Recent computational studies have provided insights into the molecular properties of Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate. Density functional theory (DFT) calculations revealed that the compound's electron-withdrawing groups create a polarized molecular surface that facilitates nucleophilic attacks at specific positions, explaining its reactivity patterns in various synthetic transformations.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated that Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate derivatives can be conjugated to nanoparticle carriers while maintaining biological activity, opening new possibilities for cancer therapeutics with improved tissue specificity.

In conclusion, Ethyl 2-cyano-4-ethyl-6-nitrophenylacetate (1807039-18-4) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. The compound's synthetic versatility, combined with new insights into its reactivity and biological activity, positions it as an important tool for future drug discovery efforts.